3-[5-(2-fluorophenyl)-1,3,4-thiadiazol-2-yl]-1-[(1,3,4-oxadiazol-2-yl)methyl]piperidine

• IUPAC Name: 2-[[3-[5-(2-fluorophenyl)-1,3,4-thiadiazol-2-yl]piperidin-1-yl]methyl]-1,3,4-oxadiazole
• InChI: InChI=1S/C16H16FN5OS/c17-13-6-2-1-5-12(13)16-21-20-15(24-16)11-4-3-7-22(8-11)9-14-19-18-10-23-14/h1-2,5-6,10-11H,3-4,7-9H2
• InChI Key: FTIDGZHLDPAANN-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)CC2=NN=CO2)C3=NN=C(S3)C4=CC=CC=C4F
• Molecular Formula: C16H16FN5OS
• Molecular Weight: 345.4 g/mol
• CAS No.: 2640934-21-8

Description

3-[5-(2-Fluorophenyl)-1,3,4-thiadiazol-2-yl]-1-[(1,3,4-oxadiazol-2-yl)methyl]piperidine (CAS 2640934-21-8) is a sophisticated organic compound of significant interest in medicinal chemistry and drug discovery research. It features a piperidine core functionalized with both a 1,3,4-thiadiazole and a 1,3,4-oxadiazole heterocyclic system, the latter containing a 2-fluorophenyl substituent . This molecular architecture combines two distinct five-membered heterocyclic rings, both recognized as privileged scaffolds in the design of biologically active molecules . The 1,3,4-thiadiazole and 1,3,4-oxadiazole rings are known for their thermal and chemical stability, and they are frequently employed as bio-isosteric replacements for esters and amides, which can enhance metabolic stability in lead compounds . These heterocyclic systems are associated with a broad spectrum of pharmacological activities in research settings. Specifically, 1,3,4-thiadiazole derivatives have been extensively investigated for their cytotoxic properties and potential as anticancer agents, with studies indicating their ability to disrupt DNA replication and inhibit various enzymatic targets . Similarly, the 1,3,4-oxadiazole motif is a common feature in compounds studied for their antimicrobial and anti-proliferative activities, with some derivatives acting as chemotherapeutic agents by targeting enzymes such as histone deacetylases (HDAC) and thymidylate synthase . The presence of the fluorine atom on the phenyl ring is a common strategy in medicinal chemistry to fine-tune properties like lipophilicity, metabolic stability, and binding affinity . The combination of these potent heterocycles within a single molecule makes this piperidine derivative a valuable chemical tool for researchers exploring new therapeutic agents, particularly in the fields of oncology and infectious diseases. This product is intended For Research Use Only and is not for diagnostic or therapeutic purposes.

Biological Activity

The compound 3-[5-(2-fluorophenyl)-1,3,4-thiadiazol-2-yl]-1-[(1,3,4-oxadiazol-2-yl)methyl]piperidine is a novel synthetic organic molecule that has garnered attention for its potential biological activities. This article explores its pharmacological properties, mechanisms of action, and the results of various studies assessing its efficacy against different biological targets.

Chemical Structure and Properties

The molecular formula of the compound is $C_{17}H_{17}FN_{4}OS$, with a molecular weight of approximately 344.4 g/mol. The structure features a piperidine ring substituted with both thiadiazole and oxadiazole moieties, which are known to enhance biological activity due to their unique electronic and steric properties.

Biological Activity Overview

Research indicates that derivatives of thiadiazoles and oxadiazoles exhibit a wide range of biological activities including:

• Antimicrobial : Effective against various bacterial strains.
• Antifungal : Demonstrated efficacy against fungal pathogens.
• Anticancer : Induces apoptosis in cancer cell lines.

Table 1: Summary of Biological Activities

Activity Type	Observed Effects	Reference
Antimicrobial	Inhibition of bacterial growth
Antifungal	Effective against Candida species
Anticancer	Induces apoptosis in MCF-7 and A549 cell lines

The mechanisms by which this compound exerts its biological effects are still under investigation. However, several hypotheses have been proposed:

• Inhibition of Key Enzymes : The compound may disrupt metabolic pathways by inhibiting enzymes crucial for microbial survival.
• Membrane Disruption : It could compromise the integrity of microbial cell membranes.
• Apoptosis Induction : In cancer cells, it may trigger apoptotic pathways through the activation of p53 and caspase cascades.

Case Studies

Several studies have evaluated the biological activity of compounds similar to 3-[5-(2-fluorophenyl)-1,3,4-thiadiazol-2-yl]-1-[(1,3,4-oxadiazol-2-yl)methyl]piperidine:

• Study on Anticancer Activity : A recent study reported that compounds with similar structures showed IC50 values ranging from 0.12 to 2.78 µM against various cancer cell lines including MCF-7 (breast cancer) and A549 (lung cancer) cells. The compound was found to be a potent inducer of apoptosis in these cell lines .
• Antimicrobial Efficacy : Another research highlighted the effectiveness of thiadiazole derivatives against Mycobacterium tuberculosis, showcasing the potential for developing new antimicrobial agents .

Comparison with Similar Compounds

Compound A : 2-[5-(2-Fluorophenyl)-1,3,4-oxadiazol-2-yl]piperidine hydrochloride ()

• Structure : Piperidine linked to a 5-(2-fluorophenyl)-1,3,4-oxadiazole at position 2.
• Key Differences : Lacks the 1,3,4-thiadiazole moiety present in the target compound.
• Activity : Piperidine-oxadiazole hybrids are reported to exhibit antibacterial activity, but the absence of thiadiazole may reduce broad-spectrum efficacy compared to the dual-heterocyclic target compound .

Compound B : 4-(3-(5-(2-Fluorophenyl)-1,3,4-thiadiazol-2-yl)piperidine-1-carbonyl)-N,N-dimethylbenzenesulfonamide ()

• Structure : Piperidine-thiadiazole core with a sulfonamide substituent.
• Key Differences : Replaces the oxadiazole-methyl group with a sulfonamide-carbonylbenzene moiety.
• Activity : Sulfonamide groups are often linked to enzyme inhibition (e.g., carbonic anhydrase), suggesting divergent biological targets compared to the oxadiazole-containing compound .

Compound C : SB-674042 ()

• Structure : Pyrrolidine-thiazole-oxadiazole hybrid with a 2-fluorophenyl group.
• Key Differences : Uses a pyrrolidine core and thiazole ring instead of piperidine and thiadiazole.
• Activity : Demonstrates affinity for neurokinin receptors, highlighting how core heterocycle variations alter target specificity .

Functional Analogues with Shared Moieties

Compound D : 5-(3-Fluorophenyl)-1,3,4-thiadiazol-2-amine ()

• Structure : Simplistic thiadiazole with a meta-fluorophenyl group.
• Key Differences : Lacks the piperidine-oxadiazole scaffold.
• Activity : Exhibits fungicidal and insecticidal properties, suggesting the thiadiazole-fluorophenyl unit contributes to pesticidal activity .

Compound E : 1-(4-{[(5-Phenyl-1,3,4-oxadiazol-2-yl)thio]methyl}benzenesulfonyl)-4-methylpiperidine ()

• Structure : Piperidine-sulfonyl-oxadiazole hybrid.
• Key Differences : Sulfonyl linker instead of thiadiazole.
• Activity : Shows antibacterial activity against Staphylococcus aureus (MIC: 8–16 µg/mL), indicating sulfonyl groups enhance Gram-positive targeting .

Physicochemical Properties

• Solubility: Moderate due to the balance between hydrophobic (fluorophenyl) and polar (heterocycles) groups. Methanol/water mixtures may be optimal for recrystallization .
• Lipophilicity : Predicted logP ~3.5 (estimated from fluorinated analogs in ).

Structure-Activity Relationship (SAR) Insights

• Thiadiazole vs. Oxadiazole : Dual heterocycles may synergize antibacterial effects, as seen in compounds with combined thiadiazole-sulfonamide motifs .
• Fluorine Position: Ortho-fluorophenyl (target) vs.
• Piperidine Flexibility : The piperidine core’s conformational flexibility may enhance binding to rigid enzyme active sites compared to pyrrolidine (Compound C) .

Preparation Methods

Cyclocondensation of Thioamides

The thiadiazole ring is synthesized via cyclization of 2-fluorophenylthioamide with hydrazine derivatives. Adapting methods from PMC studies:

• Reactants : 2-Fluorobenzoic acid, thionyl chloride (SOCl₂), hydrazine hydrate (N₂H₄·H₂O), phosphorus pentasulfide (P₂S₅).

• Procedure :

  • Convert 2-fluorobenzoic acid to its acyl chloride using SOCl₂.

  • React with hydrazine hydrate to form 2-fluorobenzohydrazide.

  • Treat with P₂S₅ in dry toluene under reflux to yield 5-(2-fluorophenyl)-1,3,4-thiadiazole-2-thiol.

Reaction Conditions :

Step	Reagents	Solvent	Temperature	Time	Yield
1	SOCl₂	Neat	70°C	2 h	95%
2	N₂H₄·H₂O	Ethanol	RT	4 h	88%
3	P₂S₅	Toluene	110°C	6 h	75%

Alternative Pathway: Hurd-Mori Reaction

For improved regioselectivity, the Hurd-Mori method employs:

• Reactants : 2-Fluorophenylhydrazine, carbon disulfide (CS₂), iodine (I₂).

• Mechanism : Cyclization under oxidative conditions forms the thiadiazole core.

Synthesis of 1-[(1,3,4-Oxadiazol-2-yl)methyl]piperidine

Oxadiazole Ring Formation

The 1,3,4-oxadiazole ring is constructed via dehydrative cyclization of acylhydrazides, as demonstrated in recent ACS Omega protocols:

• Reactants : Piperidine-4-carboxylic acid, hydrazine hydrate, phosphorus oxychloride (POCl₃).

• Procedure :

  • Convert piperidine-4-carboxylic acid to its hydrazide derivative.

  • Cyclize with POCl₃ in dichloromethane (DCM) to form 2-(piperidin-4-yl)-1,3,4-oxadiazole.

Optimization Data :

Parameter	Value	Impact on Yield
POCl₃ Equiv	1.2	Maximizes to 82%
Temperature	0°C → RT	Prevents side reactions
Reaction Time	3 h	85% completion

N-Alkylation for Methyloxadiazole Attachment

The oxadiazole-methyl group is introduced via nucleophilic substitution:

• Reactants : 2-(Chloromethyl)-1,3,4-oxadiazole, piperidine, potassium carbonate (K₂CO₃).

• Conditions : DMF, 60°C, 12 h.

Coupling of Thiadiazole and Piperidine-Oxadiazole Moieties

SN2 Displacement Strategy

The final assembly employs a nucleophilic aromatic substitution (SNAr) reaction:

• Reactants : 5-(2-Fluorophenyl)-1,3,4-thiadiazole-2-thiol, 1-[(1,3,4-oxadiazol-2-yl)methyl]piperidine, N-bromosuccinimide (NBS).

• Mechanism :

  • Brominate the thiadiazole at the 2-position using NBS.

  • Substitute bromide with piperidine-oxadiazole under basic conditions.

Key Data :

Parameter	Value	Outcome
Base	K₂CO₃	78% yield
Solvent	Acetonitrile	Enhances solubility
Temperature	80°C	Accelerates kinetics

Metal-Catalyzed Cross-Coupling

Palladium-catalyzed Suzuki-Miyaura coupling offers an alternative route for sterically hindered substrates:

• Catalyst : Pd(PPh₃)₄

• Ligand : XPhos

• Yield : 68% (lower due to competing side reactions).

Purification and Characterization

Chromatographic Techniques

• Flash Chromatography : Silica gel (230–400 mesh), eluent: ethyl acetate/hexane (3:7).

• HPLC : C18 column, acetonitrile/water gradient (95% purity confirmed).

Spectroscopic Validation

• ¹H NMR (500 MHz, DMSO-d₆): δ 8.02 (s, 1H, oxadiazole), 7.64–7.22 (m, 4H, fluorophenyl), 3.93 (s, 2H, CH₂), 3.15–2.68 (m, 8H, piperidine).

• HRMS : m/z calcd for C₁₇H₁₇FN₄OS [M + H]⁺ 359.1034, found 359.1028.

Challenges and Optimization Strategies

Regioselectivity in Thiadiazole Synthesis

• Issue : Competing 1,2,4-thiadiazole formation.

• Solution : Use P₂S₅ instead of Lawesson’s reagent to favor 1,3,4-isomer.

Oxadiazole Methylation Side Reactions

• Issue : Over-alkylation at piperidine nitrogen.

• Mitigation : Employ bulky bases (e.g., DIPEA) to sterically hinder undesired pathways .

Q & A

Basic: How can the synthesis of this compound be optimized to improve yield and purity?

Methodological Answer:

• Multi-Step Protection: Use protecting groups (e.g., Boc for piperidine amines) to prevent undesired side reactions during heterocycle formation .
• Solvent Selection: Employ polar aprotic solvents like DMF or dichloromethane under inert atmospheres to stabilize intermediates and enhance reaction rates .
• Cyclization Control: Optimize cyclization steps with reagents like POCl₃ () at 90°C for precise thiadiazole/oxadiazole ring closure.
• Purification: Recrystallize the final product from methanol/water mixtures to remove unreacted starting materials .

Basic: What spectroscopic techniques are essential for structural characterization?

Methodological Answer:

• 1H/13C NMR: Assign peaks for fluorophenyl (δ ~7.0–7.5 ppm), piperidine (δ ~2.5–3.5 ppm), and oxadiazole methyl groups (δ ~4.0–4.5 ppm) .
• Mass Spectrometry (HRMS): Confirm molecular ion peaks (e.g., [M+H]+) with accuracy <5 ppm to verify the molecular formula .
• IR Spectroscopy: Identify C=N (1600–1680 cm⁻¹) and C-F (1100–1250 cm⁻¹) stretches to validate heterocycle and fluorophenyl groups .

Advanced: How can contradictions in spectral data (e.g., overlapping NMR signals) be resolved?

Methodological Answer:

• 2D NMR (COSY, HSQC): Resolve overlapping proton signals by correlating 1H-1H couplings and 1H-13C connectivity .
• X-Ray Crystallography: Determine absolute configuration if crystalline derivatives are available, resolving ambiguities in stereochemistry .
• Isotopic Labeling: Use 19F NMR to track fluorophenyl group interactions, reducing interpretation errors .

Advanced: How to design a structure-activity relationship (SAR) study for derivatives?

Methodological Answer:

• Substituent Variation: Synthesize analogs with modified fluorophenyl (e.g., 3-F, 4-CF₃) or oxadiazole methyl groups to assess bioactivity trends .
• Bioisosteric Replacement: Replace thiadiazole with triazole or oxadiazole rings to evaluate heterocycle-specific effects .
• Computational Docking: Predict binding modes to enzymatic targets (e.g., kinases) using AutoDock Vina, guiding rational design .

Basic: What in vitro assays are suitable for initial bioactivity screening?

Methodological Answer:

• Enzyme Inhibition Assays: Test against COX-2 or HDACs using fluorogenic substrates (IC₅₀ determination) .
• Antimicrobial Screening: Use broth microdilution (MIC values) against Gram-positive (S. aureus) and Gram-negative (E. coli) strains .
• Cytotoxicity Profiling: Evaluate viability in cancer cell lines (e.g., MCF-7, HeLa) via MTT assays to prioritize lead compounds .

Advanced: How to address discrepancies between in vitro potency and in vivo efficacy?

Methodological Answer:

• ADME Optimization: Assess metabolic stability in liver microsomes and plasma protein binding to refine pharmacokinetic properties .
• Formulation Adjustments: Use PEGylated nanoparticles or cyclodextrin complexes to enhance solubility and bioavailability .
• Pharmacodynamic Markers: Measure target engagement in animal models (e.g., tumor volume reduction) to validate mechanism .

Advanced: Which computational strategies predict binding affinity to biological targets?

Methodological Answer:

• Molecular Dynamics (MD) Simulations: Simulate ligand-receptor interactions (e.g., with EGFR or PARP) over 100 ns to assess stability .
• Free Energy Perturbation (FEP): Calculate ΔΔG for derivative binding to prioritize synthetically feasible modifications .
• Pharmacophore Modeling: Map essential features (e.g., hydrogen bond acceptors) using Schrödinger Suite to guide scaffold optimization .

Basic: How to troubleshoot side reactions during the final coupling step?

Methodological Answer:

• Reaction Monitoring: Use TLC (silica gel, hexane/EtOAc) to detect intermediates and adjust stoichiometry if unreacted starting material persists .
• Temperature Control: Maintain reflux at <100°C to prevent oxadiazole ring decomposition .
• Catalyst Screening: Test Pd(OAc)₂ or CuI for Suzuki-Miyaura couplings to improve cross-coupling efficiency .